Cas no 536-60-7 (4-Isopropylbenzyl alcohol)

• Product Name: 4-Isopropylbenzyl alcohol
• CAS No: 536-60-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00004663
• CID: 38125
• PubChem ID: 24851732
• Update Time: 2025-05-22

4-Isopropylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Isopropylphenyl)methanol
• Cumic alcohol
• cuminyl alcohol
• 4-Isopropylbenzyl alcohol
• (4-propan-2-ylphenyl)methanol
• CUMINYLALCOHOL(AS)
• Cuminol
• p-Isopropylbenzyl alcohol
• p-Cymen-7-ol
• p-Cumic alcohol
• Cuminic alcohol
• 536-60-7
• P-Mentha-1,3,5-trien-7-ol
• 4-(1-Methylethyl)benzenemethanol
• Cumyl alcohol
• Cumin alcohol
• para-Cymen-7-ol
• p-Cumin-7-ol

• MDL： MFCD00004663
• Inchi： 1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8,11H,7H2,1-2H3
• InChI Key： OIGWAXDAPKFNCQ-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(CO)=CC=1)C
• BRN： 636665

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.982 g/mL at 25 °C(lit.)
• Melting Point: 28 °C
• Boiling Point: 135-136 °C/26 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.519(lit.)
• Solubility: alcohol: miscible
• PSA: 20.23000
• LogP: 2.30230
• Merck: 2619
• FEMA: 2933 | P-ISOPROPYLBENZYL ALCOHOL
• Solubility: Slightly soluble in water, miscible with ethanol and ether.

4-Isopropylbenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-38
• Safety Instruction： S26-S36
• RTECS：GZ7260000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22; R38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Isopropylbenzyl alcohol

Recent Advances in the Study of 4-Isopropylbenzyl Alcohol (CAS: 536-60-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Isopropylbenzyl alcohol (CAS: 536-60-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its versatile applications, ranging from its role as an intermediate in organic synthesis to its potential therapeutic properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 4-Isopropylbenzyl alcohol. The research demonstrated that this compound exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus, suggesting its potential as a lead compound for the development of novel antibiotics. The study employed a combination of in vitro assays and computational modeling to elucidate the mechanism of action, revealing that 4-Isopropylbenzyl alcohol disrupts bacterial cell membrane integrity.

In the context of organic synthesis, 4-Isopropylbenzyl alcohol has been utilized as a key intermediate in the production of fragrances and flavoring agents. A 2023 study in the journal Organic Process Research & Development reported an optimized synthetic route for this compound, achieving a yield of over 85% with high purity. The researchers employed a green chemistry approach, minimizing the use of hazardous solvents and reducing environmental impact.

Another area of growing interest is the potential neuroprotective effects of 4-Isopropylbenzyl alcohol. Preliminary in vitro studies conducted at the University of Cambridge indicated that this compound may attenuate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. While these findings are promising, further in vivo studies are required to validate these effects and explore the underlying molecular mechanisms.

The pharmaceutical industry has also shown interest in 4-Isopropylbenzyl alcohol as a building block for more complex drug molecules. A recent patent application by a major pharmaceutical company disclosed novel derivatives of this compound with enhanced pharmacokinetic properties. These derivatives are being investigated for their potential in treating inflammatory disorders, with early-stage clinical trials expected to commence in 2024.

From a regulatory perspective, 4-Isopropylbenzyl alcohol has been classified as generally recognized as safe (GRAS) by the FDA when used in specific applications, such as food additives. However, researchers emphasize the need for continued safety assessments, particularly for novel pharmaceutical applications where higher concentrations may be employed.

In conclusion, 4-Isopropylbenzyl alcohol (CAS: 536-60-7) represents a compound of multifaceted importance in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial agents to potential neuroprotective compounds, underscore its value in both academic and industrial settings. Future research directions should focus on elucidating its precise mechanisms of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.